Dexamethasone Valerate-d9
CAS No.:
Cat. No.: VC0203017
Molecular Formula: C₂₇H₂₈D₉FO₆
Molecular Weight: 485.63
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C₂₇H₂₈D₉FO₆ |
|---|---|
| Molecular Weight | 485.63 |
Introduction
Dexamethasone Valerate-d9 is a deuterated derivative of Dexamethasone Valerate, a potent synthetic corticosteroid used primarily for its anti-inflammatory and immunosuppressive properties. The incorporation of deuterium enhances its stability, allowing for more precise studies in pharmacokinetics and metabolism. This compound falls under the category of glucocorticoids, known for their anti-inflammatory effects.
Synthesis and Purification
The synthesis of Dexamethasone Valerate-d9 involves the introduction of deuterium atoms into the Dexamethasone Valerate molecule. This process typically employs high-purity deuterated reagents and advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the compound's purity and concentration.
Pharmacological Effects
Dexamethasone Valerate-d9 exerts its pharmacological effects by binding to glucocorticoid receptors in the cytoplasm. Upon binding, it activates anti-inflammatory genes while suppressing pro-inflammatory genes, leading to a decrease in the production of inflammatory mediators such as prostaglandins, leukotrienes, and cytokines. This results in reduced inflammation and immune responses.
Research Applications
Dexamethasone Valerate-d9 is utilized in various scientific research applications, particularly in understanding the mechanisms and effects of corticosteroids. Its enhanced stability due to deuterium incorporation makes it ideal for studying pharmacokinetics and metabolism.
Storage and Handling
To maintain its integrity, Dexamethasone Valerate-d9 should be stored at temperatures between 2–8 °C, similar to other corticosteroids.
Comparison with Other Corticosteroids
| Compound | Molecular Formula | Molecular Weight | Primary Use |
|---|---|---|---|
| Dexamethasone Valerate-d9 | C27D9H28FO6 | 485.63 g/mol | Research, Anti-inflammatory |
| Betamethasone 21-valerate-d9 | Not specified | 485.63 g/mol | Research, Anti-inflammatory |
| Dexamethasone | C22H29FO5 | Not specified | Therapeutic, Anti-inflammatory |
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